Cas no 872880-82-5 (N-2-(1H-indol-3-yl)ethyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N-2-(1H-indol-3-yl)ethyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 872880-82-5
• MF: C₂₄H₂₈N₄O₆S
• MW: 500.567324638367
• CID: 5508629
• Update Time: 2025-07-14

N-2-(1H-indol-3-yl)ethyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(1H-indol-3-yl)ethyl]-N2-[[tetrahydro-3-[(4-methoxyphenyl)sulfonyl]-2H-1,3-oxazin-2-yl]methyl]-
• N-2-(1H-indol-3-yl)ethyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

• Inchi： 1S/C24H28N4O6S/c1-33-18-7-9-19(10-8-18)35(31,32)28-13-4-14-34-22(28)16-27-24(30)23(29)25-12-11-17-15-26-21-6-3-2-5-20(17)21/h2-3,5-10,15,22,26H,4,11-14,16H2,1H3,(H,25,29)(H,27,30)
• InChI Key： OYLXOSGZXFWQMY-UHFFFAOYSA-N
• SMILES： C(NCCC1C2=C(NC=1)C=CC=C2)(=O)C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(1H-indol-3-yl)ethyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

N-2-(1H-indol-3-yl)ethyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide: A Comprehensive Overview

N-2-(1H-indol-3-yl)ethyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide, also known by its CAS number 872880-82-5, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its intricate molecular structure, which combines elements of indole, oxaziridine, and sulfonamide functionalities. Its unique properties have been the subject of extensive research, particularly in the context of drug discovery and advanced material synthesis.

The molecular structure of this compound is a testament to modern synthetic chemistry. The indole moiety, a heterocyclic aromatic structure, contributes to its biological activity and stability. The sulfonamide group, on the other hand, enhances solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. Recent studies have highlighted the importance of such functional groups in modulating the pharmacokinetic profiles of drugs.

One of the most notable aspects of this compound is its versatility. Researchers have explored its potential as a precursor for more complex molecules, leveraging its reactivity to create novel materials with tailored properties. For instance, the oxaziridine ring can undergo various transformations under specific reaction conditions, enabling the synthesis of biologically active derivatives. This has led to applications in areas such as enzyme inhibition and receptor targeting.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the sulfonamide group plays a critical role in stabilizing certain transition states during chemical reactions. This understanding has facilitated the design of more efficient synthetic pathways, reducing production costs and improving yield.

In terms of biological activity, this compound has shown promise as a potential therapeutic agent. Preclinical studies indicate that it exhibits selective inhibition against certain enzymes implicated in neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a compelling candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the compound's unique optical properties have attracted attention in the field of optoelectronics. By incorporating this molecule into polymer matrices, researchers have developed materials with enhanced light-emitting characteristics. These materials hold potential for applications in organic light-emitting diodes (OLEDs) and flexible displays.

Despite its many advantages, challenges remain in fully harnessing the potential of this compound. Issues such as scalability and long-term stability need to be addressed before it can be commercialized on a large scale. Ongoing research is focused on optimizing synthesis techniques and improving its pharmacokinetic profile for clinical use.

In conclusion, N-2-(1H-indol-3-yl)ethyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide represents a fascinating intersection of chemistry and biology. Its diverse applications span from drug discovery to advanced materials science, making it a subject of continued interest for researchers worldwide.